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Abstract
This application note provides a detailed protocol for the preparation of analytical standards

and solutions of Flusilazole. Flusilazole is an organosilicon fungicide used to control a range

of fungal pathogens on various crops[1][2]. Accurate preparation of analytical standards is the

foundation for precise and reliable quantification in research, quality control, and regulatory

monitoring. This document outlines the necessary safety precautions, materials, and step-by-

step procedures for preparing primary stock and subsequent working solutions.

Safety and Handling Precautions
Flusilazole is a hazardous substance and must be handled with extreme care in a controlled

laboratory environment.

Health Hazards: Flusilazole is harmful if swallowed[3][4], is suspected of causing cancer,

and may damage fertility or the unborn child[1][3][4][5].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields, and a lab coat. All handling of solid

Flusilazole and concentrated solutions should be performed in a certified chemical fume

hood to avoid inhalation[6].
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Fire Hazards: Solvents such as acetone are highly flammable[5]. Keep away from heat,

sparks, open flames, and hot surfaces. Use explosion-proof electrical and ventilating

equipment[5].

Disposal: Dispose of all waste, including unused solutions and contaminated materials, in

accordance with local, regional, and national environmental regulations. Flusilazole is toxic

to aquatic life with long-lasting effects[1][3].

Physicochemical Properties and Data
Quantitative data for Flusilazole is summarized in the table below for easy reference.

Property Value Source

IUPAC Name
bis(4-fluorophenyl)-methyl-

(1,2,4-triazol-1-ylmethyl)silane
[1][7]

CAS Number 85509-19-9 [3][4][8]

Molecular Formula C₁₆H₁₅F₂N₃Si [1][8][9]

Molecular Weight 315.39 g/mol [1][10]

Appearance White crystalline solid [6][8][11]

Melting Point 53–55 °C [9][12]

Solubility in Water 41.9 mg/L (at 20°C, pH 7) [2][9][12]

Solubility in Organic Solvents

Soluble in many organic

solvents.[6] Examples (at

20°C): Acetone, Hexane

(85,000 mg/L), Ethyl Acetate

(200,000 mg/L)

[2]

Purity
Analytical standards typically

≥98%
[13]
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These protocols provide a general guideline. Concentrations of stock and working solutions

should be adapted based on the specific requirements of the analytical method and the

expected concentration range in samples.

Flusilazole analytical standard (PESTANAL® or equivalent, ≥98% purity)[10][13]

Class A volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

Class A volumetric pipettes or calibrated micropipettes

Analytical balance (readable to at least 0.01 mg)

High-purity solvents (e.g., HPLC-grade Acetonitrile, Acetone)

Beakers and spatulas

Ultrasonic bath

Amber glass storage vials with PTFE-lined caps

PPE: Gloves, safety glasses, lab coat

This primary stock solution serves as the basis for all subsequent dilutions.

Weighing: Accurately weigh 10.0 mg of the Flusilazole analytical standard onto a weighing

paper or directly into a clean beaker.

Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Use a

small amount of the chosen solvent (e.g., Acetonitrile) to rinse the beaker and weighing

paper multiple times, ensuring the complete transfer of the standard into the flask.

Dissolving: Add approximately 7-8 mL of the solvent to the volumetric flask. Cap the flask

and sonicate for 5-10 minutes or until all the solid has completely dissolved.

Dilution to Volume: Allow the solution to return to ambient temperature. Carefully add the

solvent dropwise to bring the final volume to the 10 mL calibration mark.
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Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed.

Storage: Transfer the solution to a labeled amber glass vial. Store refrigerated at 2-8°C and

protected from light. The label should include the compound name, concentration, solvent,

preparation date, and preparer's initials.

Working solutions are prepared by serially diluting the primary stock solution. The final diluent

should ideally match the mobile phase of the analytical method (e.g., acetonitrile/water mixture)

[13].

Example Dilution Scheme for Calibration Curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL):

Intermediate Standard (100 µg/mL): Pipette 1.0 mL of the 1000 µg/mL primary stock solution

into a 10 mL volumetric flask. Dilute to the mark with the chosen diluent.

Working Standards:

10.0 µg/mL: Pipette 1.0 mL of the 100 µg/mL intermediate standard into a 10 mL

volumetric flask. Dilute to the mark.

5.0 µg/mL: Pipette 0.5 mL of the 100 µg/mL intermediate standard into a 10 mL volumetric

flask. Dilute to the mark.

1.0 µg/mL: Pipette 0.1 mL of the 100 µg/mL intermediate standard into a 10 mL volumetric

flask. Dilute to the mark.

0.5 µg/mL: Pipette 0.5 mL of the 10.0 µg/mL working standard into a 10 mL volumetric

flask. Dilute to the mark.

0.1 µg/mL: Pipette 0.1 mL of the 10.0 µg/mL working standard into a 10 mL volumetric

flask. Dilute to the mark.

Homogenization and Storage: After each dilution, ensure the solution is thoroughly mixed.

Transfer to clearly labeled amber vials and store under refrigeration. It is recommended that

working solutions be prepared fresh from the stock solution as needed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mhlw.go.jp/content/001109986.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Visualization
The following diagram illustrates the logical flow for the preparation of Flusilazole analytical

standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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